Cas no 2171213-79-7 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• CAS No: 2171213-79-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6487111
• PubChem ID: 165529912
• Update Time: 2025-05-26

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• EN300-1492847
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methylbutanoic acid
• 2171213-79-7

• Inchi： 1S/C27H26N2O5/c1-16(2)24(26(31)32)29-25(30)17-8-7-9-18(14-17)28-27(33)34-15-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,16,23-24H,15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t24-/m0/s1
• InChI Key： WIBGCTDYWKDOIH-DEOSSOPVSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(N[C@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid

Introduction to (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2171213-79-7)

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2171213-79-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, which are widely used in the synthesis of peptides and proteins. The unique structure and properties of this compound make it a valuable tool in various biochemical and therapeutic applications.

The molecular structure of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid is characterized by a central α-amino acid core, specifically a 3-methylbutanoic acid, which is substituted with a phenylformamido group at the 3-position. The phenylformamido group itself is further modified by an Fmoc protecting group, which is attached to the amino group of the phenyl ring. This intricate structure provides the compound with several key features that are crucial for its functionality and application in chemical and biological systems.

The presence of the Fmoc protecting group is particularly noteworthy. Fmoc protection is a widely used strategy in peptide synthesis to prevent unwanted side reactions and ensure the sequential addition of amino acids. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). In the context of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid, this protecting group not only facilitates the synthesis but also enhances the stability and solubility of the compound in various solvents.

The phenylformamido moiety in (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid adds another layer of complexity to its structure. Phenylformamide derivatives have been extensively studied for their potential biological activities, including their ability to interact with specific protein targets and modulate cellular processes. Recent research has shown that certain phenylformamide compounds exhibit anti-inflammatory, antiviral, and anticancer properties, making them promising candidates for drug development.

In the context of medicinal chemistry, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid has been explored for its potential as a lead compound in the development of novel therapeutic agents. Its unique combination of functional groups allows it to interact with a variety of biological targets, including enzymes, receptors, and signaling molecules. For example, studies have demonstrated that similar compounds can inhibit key enzymes involved in disease pathways, such as proteases and kinases, thereby offering new avenues for therapeutic intervention.

The synthesis of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid typically involves several steps, including the protection of the amino group with Fmoc, the formation of the phenylformamido moiety, and the final deprotection step to reveal the active amino acid. These synthetic routes are well-documented in the literature and can be optimized for large-scale production using modern synthetic techniques. The ability to synthesize this compound efficiently and reproducibly is crucial for its practical application in research and development settings.

Beyond its use as a building block in peptide synthesis, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid has also been investigated for its potential as a bioconjugate linker. Bioconjugation involves the covalent attachment of biomolecules to other molecules or surfaces, which is a fundamental technique in biochemistry and biotechnology. The versatile nature of this compound makes it suitable for conjugation with various biomolecules, such as antibodies, enzymes, and nanoparticles. This property has significant implications for applications ranging from targeted drug delivery to biosensing and imaging.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2171213-79-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group and phenylformamido moiety, make it an invaluable tool for peptide synthesis, drug development, and bioconjugation studies. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.